N-[(4-methoxythian-4-yl)methyl]pent-4-enamide

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]pent-4-enamide
• InChI: InChI=1S/C12H21NO2S/c1-3-4-5-11(14)13-10-12(15-2)6-8-16-9-7-12/h3H,1,4-10H2,2H3,(H,13,14)
• InChI Key: BAPFGMAWXMFWFH-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)CCC=C
• Molecular Formula: C12H21NO2S
• Molecular Weight: 243.37 g/mol
• CAS No.: 2097931-86-5

Description

“N-[(4-methoxythian-4-yl)methyl]pent-4-enamide” is a chemical compound with the molecular formula C12H21NO2S. It has an average mass of 243.366 Da and a monoisotopic mass of 243.129303 Da.

Molecular Structure Analysis

The molecular structure of “this compound” includes a methoxythian-4-yl group attached to a pent-4-enamide moiety. The structure also includes freely rotating bonds, which may influence its physical and chemical properties.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.1±0.1 g/cm3, a boiling point of 406.2±40.0 °C at 760 mmHg, and a flash point of 199.5±27.3 °C. It has a molar refractivity of 68.9±0.4 cm3, and its polar surface area is 64 Å2. The compound also has a molar volume of 228.9±5.0 cm3.

Scientific Research Applications

Synthetic Utility in Organic Chemistry

The Weinreb amide mechanism, closely related to the compound of interest through its functional group utility, has been significantly utilized in organic synthesis. This class of amides, including N-Methoxy-N-methylamide, serves as an excellent acylating agent for organolithium or organomagnesium reagents and as a robust equivalent for an aldehyde group. This utility facilitates the synthesis of complex organic molecules, widely applied in academic research and pharmaceutical industries on a kilogram scale (Balasubramaniam & Aidhen, 2008).

Applications in Polymer Science

In polymer science, polyamides derived from L-tartaric acid containing a methoxy group have been synthesized for creating stereoregular polymers. These polymers are known for their hydrophilicity, high melting points, and significant optical activity, indicating their potential in materials science for applications requiring specific physical properties (Bou, Rodríguez-Galán, & Muñoz-Guerra, 1993).

Fluorescence Studies and Dye Synthesis

N-Ethoxycarbonylpyrene- and perylene thioamides, closely related to the given compound through their functional group chemistry, have been utilized as building blocks in the synthesis of fluorescent dyes. These dyes exhibit tunable fluorescence, with potential applications in sensing, imaging, and organic electronics. The synthesis process showcases the compound's utility in developing materials with specific optical properties (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).